Cas no 52107-69-4 (2-iodo-6-methylbenzonitrile)

• Product Name: 2-iodo-6-methylbenzonitrile
• CAS No: 52107-69-4
• MF: C₈H₆IN
• MW: 243.044414043427
• CID: 1579744
• PubChem ID: 70878360
• Update Time: 2025-10-28

2-iodo-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-iodo-6-methyl-benzonitrile
• LogP
• 2-Iodo-6-methylbenzonitrile
• EN300-1722653
• Benzonitrile, 2-iodo-6-methyl-
• SCHEMBL13299810
• DB-182303
• DTXSID001309875
• 52107-69-4
• Z1269155003
• 2-iodo-6-methylbenzonitrile

• Inchi： 1S/C8H6IN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,1H3
• InChI Key： LEINJSWHIYDUNA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=C1C#N

Computed Properties

• Exact Mass: 242.95408
• Monoisotopic Mass: 242.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on 2-iodo-6-methylbenzonitrile

Comprehensive Overview of 2-Iodo-6-methylbenzonitrile (CAS No. 52107-69-4): Properties, Applications, and Industry Insights

2-Iodo-6-methylbenzonitrile (CAS No. 52107-69-4) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This iodo-substituted benzonitrile derivative features a methyl group at the 6-position, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. Its molecular formula, C₈H₆IN, and precise structural attributes contribute to its utility in constructing complex molecules for agrochemicals, dyes, and bioactive compounds.

In recent years, the demand for halogenated nitriles like 2-iodo-6-methylbenzonitrile has surged due to their role in drug discovery and material science. Researchers frequently search for "synthesis of 2-iodo-6-methylbenzonitrile" or "CAS 52107-69-4 applications," reflecting its growing importance. The compound’s stability under mild conditions and compatibility with palladium-catalyzed reactions make it a preferred choice for high-value chemical manufacturing.

From an industrial perspective, 2-Iodo-6-methylbenzonitrile is often discussed alongside trends like green chemistry and sustainable synthesis. Innovations in catalytic systems and solvent-free reactions have optimized its production, reducing environmental impact. Questions such as "how to purify 2-iodo-6-methylbenzonitrile" or "alternative routes for CAS 52107-69-4" highlight user interest in process efficiency. Analytical techniques like HPLC and NMR ensure its purity, critical for applications in electronic materials and ligand design.

The compound’s physicochemical properties—melting point, solubility, and spectral data—are well-documented, aiding in its integration into high-throughput screening workflows. Its iodine atom’s reactivity enables selective functionalization, a topic explored in "2-iodo-6-methylbenzonitrile reactivity" searches. Additionally, its role in photocatalysis and C-H activation studies aligns with the broader shift toward atom-economical reactions in academia.

Regulatory and safety profiles of 52107-69-4 adhere to global standards, with non-hazardous classifications under normal handling conditions. This ensures its accessibility for research laboratories and industrial-scale production. As the chemical industry evolves, 2-Iodo-6-methylbenzonitrile remains a focal point for innovation, bridging gaps between small-molecule synthesis and functional material development.